Cas no 1058232-19-1 (1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(oxolane-2-carbonyl)piperazine)
1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(oxolane-2-carbonyl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(oxolane-2-carbonyl)piperazine
- F5062-0018
- VU0632850-1
- 1058232-19-1
- AKOS024494158
- [4-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]-(oxolan-2-yl)methanone
- (4-(3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)(tetrahydrofuran-2-yl)methanone
-
- Inchi: 1S/C14H19N7O2/c1-19-12-11(17-18-19)13(16-9-15-12)20-4-6-21(7-5-20)14(22)10-3-2-8-23-10/h9-10H,2-8H2,1H3
- InChI Key: YRRXGVFSRGZTOD-UHFFFAOYSA-N
- SMILES: O1CCCC1C(N1CCN(C2C3=C(N=CN=2)N(C)N=N3)CC1)=O
Computed Properties
- Exact Mass: 317.16002287g/mol
- Monoisotopic Mass: 317.16002287g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 443
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 89.3Ų
1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(oxolane-2-carbonyl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5062-0018-2μmol |
1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(oxolane-2-carbonyl)piperazine |
1058232-19-1 | 2μmol |
$85.5 | 2023-09-10 | ||
| Life Chemicals | F5062-0018-5μmol |
1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(oxolane-2-carbonyl)piperazine |
1058232-19-1 | 5μmol |
$94.5 | 2023-09-10 | ||
| Life Chemicals | F5062-0018-10μmol |
1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(oxolane-2-carbonyl)piperazine |
1058232-19-1 | 10μmol |
$103.5 | 2023-09-10 | ||
| Life Chemicals | F5062-0018-20μmol |
1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(oxolane-2-carbonyl)piperazine |
1058232-19-1 | 20μmol |
$118.5 | 2023-09-10 | ||
| Life Chemicals | F5062-0018-1mg |
1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(oxolane-2-carbonyl)piperazine |
1058232-19-1 | 1mg |
$81.0 | 2023-09-10 | ||
| Life Chemicals | F5062-0018-2mg |
1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(oxolane-2-carbonyl)piperazine |
1058232-19-1 | 2mg |
$88.5 | 2023-09-10 | ||
| Life Chemicals | F5062-0018-3mg |
1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(oxolane-2-carbonyl)piperazine |
1058232-19-1 | 3mg |
$94.5 | 2023-09-10 | ||
| Life Chemicals | F5062-0018-4mg |
1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(oxolane-2-carbonyl)piperazine |
1058232-19-1 | 4mg |
$99.0 | 2023-09-10 | ||
| Life Chemicals | F5062-0018-5mg |
1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(oxolane-2-carbonyl)piperazine |
1058232-19-1 | 5mg |
$103.5 | 2023-09-10 | ||
| Life Chemicals | F5062-0018-10mg |
1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(oxolane-2-carbonyl)piperazine |
1058232-19-1 | 10mg |
$118.5 | 2023-09-10 |
1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(oxolane-2-carbonyl)piperazine Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(oxolane-2-carbonyl)piperazine
Comprehensive Analysis of 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(oxolane-2-carbonyl)piperazine (CAS No. 1058232-19-1)
The compound 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(oxolane-2-carbonyl)piperazine (CAS No. 1058232-19-1) is a heterocyclic molecule of significant interest in medicinal chemistry and drug discovery. Its unique structure, featuring a triazolo[4,5-d]pyrimidine core and a piperazine moiety linked via an oxolane-2-carbonyl group, positions it as a promising scaffold for targeting various biological pathways. Researchers are increasingly exploring its potential in kinase inhibition, GPCR modulation, and other therapeutic areas, aligning with the growing demand for novel small-molecule therapeutics.
In recent years, the search for triazolo[4,5-d]pyrimidine derivatives has surged due to their versatility in drug design. The 3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl fragment in this compound is particularly noteworthy, as it mimics purine bases, enabling interactions with enzymes and receptors involved in nucleotide metabolism. This property has sparked interest in its application for cancer immunotherapy and inflammatory diseases, topics highly searched in academic and pharmaceutical circles. The oxolane-2-carbonyl linker further enhances its pharmacokinetic profile, improving solubility and bioavailability—a critical factor in modern drug development.
The piperazine ring in this molecule is a common pharmacophore found in many FDA-approved drugs, contributing to its CNS permeability and receptor binding affinity. This feature has led to speculation about its potential in neurodegenerative disease research, another trending topic in biomedical fields. Computational studies suggest that the compound’s molecular docking properties could make it a candidate for targeting protein-protein interactions, a hot area in precision medicine. Such attributes align with the increasing use of AI-driven drug discovery tools, which frequently appear in search queries related to high-throughput screening.
From a synthetic chemistry perspective, the CAS No. 1058232-19-1 compound exemplifies advancements in click chemistry and heterocyclic synthesis. Its triazole and pyrimidine rings can be functionalized to optimize selectivity, a strategy often discussed in structure-activity relationship (SAR) studies. Laboratories focusing on fragment-based drug design have shown interest in this molecule due to its modular architecture, which allows for rapid derivatization—a key advantage in hit-to-lead optimization campaigns.
Environmental and green chemistry considerations are also relevant, as researchers seek sustainable methods to synthesize such complex scaffolds. The compound’s potential biodegradability and low ecotoxicity profile (pending further studies) could appeal to industries prioritizing green pharmaceuticals, a frequently searched term in regulatory and ESG contexts. Additionally, its stability under physiological conditions makes it a candidate for oral drug formulations, addressing the demand for patient-friendly therapeutics.
In conclusion, 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(oxolane-2-carbonyl)piperazine represents a multifaceted tool for drug discovery and chemical biology. Its structural features and emerging applications resonate with current trends in personalized medicine, computational chemistry, and sustainable synthesis, making it a compound of enduring scientific and commercial interest.
1058232-19-1 (1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(oxolane-2-carbonyl)piperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)